Cas no 2763777-54-2 (Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride)

• Product Name: Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride
• CAS No: 2763777-54-2
• MF: C₇H₁₀ClF₂NO₂
• MW: 213.60960817337
• CID: 6010209
• PubChem ID: 165947412
• Update Time: 2025-08-03

Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763777-54-2
• EN300-37466868
• methyl (1r,3r)-3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride
• EN300-37375995
• methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride
• Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride

• Inchi： 1S/C7H9F2NO2.ClH/c1-12-4(11)5-2-6(10,3-5)7(5,8)9;/h2-3,10H2,1H3;1H
• InChI Key： IXCULTGMQHMXLN-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2(CC1(C(=O)OC)C2)N)F

Computed Properties

• Exact Mass: 213.0368126g/mol
• Monoisotopic Mass: 213.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride

Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride: A Comprehensive Overview

Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride (CAS no. 2763777-54-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique bicyclic structure and fluorinated substituents, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride consists of a bicyclo[1.1.1]pentane core, which is a highly strained three-membered ring system embedded within a larger five-membered ring. The presence of two fluorine atoms at the 2-position of the bicyclic framework introduces significant electronic and steric effects, which can modulate the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved binding interactions with biological receptors. These attributes make fluorinated compounds particularly attractive for the design of novel therapeutic agents.

The synthesis of Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the construction of the bicyclo[1.1.1]pentane core through a series of cycloaddition reactions or rearrangement processes. Subsequent functionalization steps introduce the amino group at the 3-position and the carboxylate moiety at the 1-position, followed by protection-deprotection strategies to achieve the final hydrochloride salt form.

The significance of this compound in pharmaceutical research is underscored by its potential applications in the development of new drugs targeting various therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against enzymes involved in cancer metabolism or inflammatory pathways. Preliminary computational studies have indicated that the fluorinated bicyclic scaffold can effectively engage with biological targets, potentially leading to high-affinity binding interactions.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing drug candidates like Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride. By systematically modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and minimize side effects. The presence of both amino and carboxylate groups provides multiple sites for structural diversification, allowing for the exploration of diverse chemical space.

In vitro and in vivo studies have begun to elucidate the pharmacological profile of this compound, providing insights into its potential therapeutic applications. Initial experiments have demonstrated promising results in terms of bioavailability and target engagement, suggesting that it may serve as a lead compound for further drug development efforts. Additionally, its unique structural features make it an interesting candidate for exploring novel mechanisms of action that could address unmet medical needs.

The future prospects for Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride are bright, with ongoing research aimed at optimizing its synthetic routes and evaluating its pharmacological efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical development pipelines.

In conclusion, Methyl 3-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylate hydrochloride represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. Its synthesis presents challenges that require innovative approaches but offers opportunities for developing novel therapeutic agents with improved efficacy and safety profiles.